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Compound of Interest

Compound Name: ALK-IN-1

Cat. No.: B611979

Introduction

ALK-IN-1, a potent and selective inhibitor of Anaplastic Lymphoma Kinase (ALK), is a valuable
tool in cancer research and drug development. Proper preparation of stock solutions is critical
for ensuring experimental accuracy and reproducibility. This application note provides detailed
protocols for the solubilization and storage of ALK-IN-1, along with a summary of its key
chemical and physical properties. Additionally, we present a diagram of the ALK signaling
pathway to provide context for its mechanism of action.

Chemical and Physical Properties

Accurate data on the chemical and physical properties of a compound are essential for correct
stock solution preparation and experimental design. The table below summarizes the key
properties of ALK-IN-1.
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Property Value Source(s)

Brigatinib analog, AP26113

Synonyms analog [1](2][3]
Molecular Formula C26H34CIN6O2P [11[2][41[5]
Molecular Weight 529.01 g/mol [11[2][5][6]
CAS Number 1197958-12-5 [11[2]14][5]
Appearance Solid [1]

Solubility Data

The solubility of ALK-IN-1 varies significantly across different solvents. This information is
crucial for selecting the appropriate solvent for your stock solution and subsequent
experimental dilutions.

Solvent Solubility Notes Source(s)

Use of fresh,
moisture-free DMSO

DMSO 226.45 mg/mL is recommended as [1]
absorbed moisture

can reduce solubility.

Ethanol >55.9 mg/mL [1]
Water Insoluble [1]
PBS (pH 7.2) ~0.3 mg/mL [4]
DMF ~30 mg/mL [4]

Experimental Protocol: Preparing a 10 mM ALK-IN-1
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ALK-IN-1 in Dimethyl
Sulfoxide (DMSO).
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Materials:

ALK-IN-1 powder (MW: 529.01 g/mol)
Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials
Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate ALK-IN-1: Allow the vial of ALK-IN-1 powder to reach room temperature before
opening to prevent condensation of moisture.

Weigh the Compound: Carefully weigh out 5.29 mg of ALK-IN-1 powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube.

Add Solvent: Add 1 mL of anhydrous, sterile DMSO to the tube containing the ALK-IN-1
powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the powder is
completely dissolved. Gentle warming in a water bath (37°C) or brief sonication can be used
to aid dissolution if necessary. Visually inspect the solution to ensure there are no
undissolved particulates.

Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles which can degrade
the compound.

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
When stored properly, the stock solution should be stable for at least one year at -80°C and
for one month at -20°C.
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Experimental Workflow

The following diagram illustrates the workflow for preparing the ALK-IN-1 stock solution.
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Caption: Workflow for ALK-IN-1 Stock Solution Preparation.

ALK Signaling Pathway

ALK-IN-1 exerts its effects by inhibiting the Anaplastic Lymphoma Kinase, a receptor tyrosine
kinase. Aberrant ALK activity, often due to chromosomal rearrangements, leads to the
constitutive activation of several downstream signaling pathways that promote cell proliferation
and survival. The diagram below provides a simplified overview of the major signaling
cascades activated by ALK.[7][8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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